methyl 1-(trifluoromethyl)-1H-1,3-benzodiazole-2-carboxylate
Description
“Methyl 1-(trifluoromethyl)-1H-1,3-benzodiazole-2-carboxylate” is a chemical compound that contains a trifluoromethyl group. The trifluoromethyl group is a functional group that has the formula -CF3. It is derived from the methyl group (which has the formula -CH3), by replacing each hydrogen atom by a fluorine atom .
Synthesis Analysis
The synthesis of such compounds often involves various methods to introduce the trifluoromethyl functionality. Carboxylic acids can be converted to trifluoromethyl groups by treatment with sulfur tetrafluoride . A practical synthetic method for functionalized 1-methyl-3/5-(trifluoromethyl)-1H-pyrazoles involves the reaction of 4-ethoxy-1,1,1-trifluorobut-3-en-2-one with methyl hydrazine hydrochloride .Molecular Structure Analysis
The trifluoromethyl group has a significant electronegativity that is often described as being intermediate between the electronegativities of fluorine and chlorine . This group is often used as a bioisostere to create derivatives by replacing a chloride or a methyl group. This can be used to adjust the steric and electronic properties of a lead compound .Chemical Reactions Analysis
Trifluoromethyl-substituted compounds are often strong acids, such as trifluoromethanesulfonic acid and trifluoroacetic acid . Conversely, the trifluoromethyl group lowers the basicity of compounds like trifluoroethanol .Physical And Chemical Properties Analysis
The trifluoromethyl group has unique properties that make it valuable in the field of chemistry. It has a significant electronegativity and can affect the basicity of compounds .Safety and Hazards
While specific safety data for “methyl 1-(trifluoromethyl)-1H-1,3-benzodiazole-2-carboxylate” is not available, compounds with a trifluoromethyl group can be hazardous. They may cause severe skin burns and eye damage, and may cause respiratory irritation . It’s important to handle such compounds with care, using personal protective equipment and ensuring adequate ventilation .
Future Directions
Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for methyl 1-(trifluoromethyl)-1H-1,3-benzodiazole-2-carboxylate involves the reaction of 1H-1,3-benzodiazole-2-carboxylic acid with trifluoromethyl iodide followed by esterification with methanol.", "Starting Materials": [ "1H-1,3-benzodiazole-2-carboxylic acid", "trifluoromethyl iodide", "methanol", "potassium carbonate", "dimethylformamide", "diethyl ether" ], "Reaction": [ "To a solution of 1H-1,3-benzodiazole-2-carboxylic acid (1.0 equiv) in dimethylformamide, add potassium carbonate (1.2 equiv) and stir for 10 minutes at room temperature.", "Add trifluoromethyl iodide (1.2 equiv) dropwise to the reaction mixture and stir for 2 hours at room temperature.", "Quench the reaction by adding water and extract the product with diethyl ether.", "Dry the organic layer with anhydrous sodium sulfate and evaporate the solvent under reduced pressure.", "Dissolve the crude product in methanol and add catalytic amount of hydrochloric acid.", "Heat the reaction mixture at reflux for 2 hours.", "Cool the reaction mixture and extract the product with diethyl ether.", "Dry the organic layer with anhydrous sodium sulfate and evaporate the solvent under reduced pressure to obtain the desired product, methyl 1-(trifluoromethyl)-1H-1,3-benzodiazole-2-carboxylate." ] } | |
| 2694729-19-4 | |
Molecular Formula |
C10H7F3N2O2 |
Molecular Weight |
244.17 g/mol |
IUPAC Name |
methyl 1-(trifluoromethyl)benzimidazole-2-carboxylate |
InChI |
InChI=1S/C10H7F3N2O2/c1-17-9(16)8-14-6-4-2-3-5-7(6)15(8)10(11,12)13/h2-5H,1H3 |
InChI Key |
YBSBUAMVRKPCNX-UHFFFAOYSA-N |
Canonical SMILES |
COC(=O)C1=NC2=CC=CC=C2N1C(F)(F)F |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
